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Compound of Interest

Compound Name: Methyl isocyanoacetate

Cat. No.: B046415

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the safety and handling of chemical reagents is paramount. This technical
guide provides a detailed overview of the material safety data for methyl isocyanoacetate, a
versatile reagent used in organic synthesis. The information is compiled from various safety
data sheets (SDS) to ensure a thorough and reliable resource.

Chemical Identification and Physical Properties

Methyl isocyanoacetate is an organic compound utilized in various chemical reactions,
including the synthesis of oxazolines and in Ugi condensation reactions.[1][2] It is crucial to
distinguish it from the highly toxic and volatile compound, methyl isocyanate.

Table 1: Physical and Chemical Properties of Methyl Isocyanoacetate
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Property Value Reference
Molecular Formula C4H5NO2 [11[3][4]
Molecular Weight 99.09 g/mol [1103114]
Appearance Clear yellow to brown liquid [31[5]

Odor Pungent [5]

Boiling Point 75-76 °C @ 10-13 mmHg [1][3][5]
Density 1.090 g/mL at 25 °C [1][5]
Refractive Index n20/D 1.417 [1]

Flash Point 84 °C (183.2 °F) - closed cup [1][5]

N Miscible with organic solvents;
Solubility _ o _ [2]
slightly miscible with water.

Storage Temperature 2-8°C [1][3]

Hazard Identification and Classification

Methyl isocyanoacetate is classified as a hazardous substance.[5] Understanding its specific
hazards is critical for safe handling.

Table 2: Hazard Classifications for Methyl Isocyanoacetate
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Hazard Class Category Hazard Statement Reference

o H302: Harmful if
Acute Toxicity, Oral 4 [1]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal 4 o [1]
contact with skin

Acute Toxicity, H332: Harmful if

Inhalation inhaled

H314: Causes severe
1B skin burns and eye [1][5]

damage

Skin

Corrosion/Irritation

. H314: Causes severe
Serious Eye

o 1 skin burns and eye [1][5]
Damage/Irritation
damage
Flammable Liquids 4 Combustible liquid [5]

The signal word for methyl isocyanoacetate is "Danger”.[1][5]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is essential when working with methyl
isocyanoacetate to minimize exposure and prevent accidents.

3.1. Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear chemical safety glasses or goggles.[3]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

o Respiratory Protection: Use only in a well-ventilated area or with local exhaust ventilation.[3]
[5] In case of inadequate ventilation, wear a suitable respirator.[3]

3.2. Handling and Storage
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» Handling: Wash hands and any exposed skin thoroughly after handling.[5] Do not eat, drink,
or smoke when using this product.[5] Avoid breathing vapors or mists.[5]

o Storage: Store in a cool, dry, and well-ventilated place.[3][5] Keep the container tightly closed
when not in use.[3] Store locked up and away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[3][5] The recommended storage
temperature is 2-8°C.[1][3]

3.3. First-Aid Measures

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing.[5] Seek immediate medical attention.[5]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
[5] Wash off immediately with soap and plenty of water.[5] Seek immediate medical attention.

[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5] Seek immediate medical attention.[5]

 Ingestion: Rinse mouth. Do NOT induce vomiting.[5] Immediately call a POISON CENTER or
doctor/physician.[5]

3.4. Fire-Fighting Measures
o Suitable Extinguishing Media: Use COZ2, dry chemical, or foam for extinction.[5]

e Specific Hazards: Combustible liquid.[5] Containers may explode when heated.[5]
Hazardous decomposition products include nitrogen oxides, carbon monoxide, and carbon
dioxide.[5]

3.5. Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[3]

e Environmental Precautions: Do not let this chemical enter the environment.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238880
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* Methods for Cleaning Up: Absorb the spill with inert material and dispose of it in accordance
with federal, state, and local regulations.[3]

Toxicological Information

The toxicological properties of methyl isocyanoacetate have not been fully investigated.[3][5]
However, it is known to be harmful if swallowed, in contact with skin, or if inhaled, and it causes
severe skin burns and eye damage.[1][5]

Diagram 1: Logical Relationship of Hazard Exposure and First Aid

Exposure Route First-Aid Response

M Rinse Mouth, Do Not Induce Vomiting
Rinse Eyes

Seek Immediate Medical Attention

Remove Clothing, Rinse Skin

Move to Fresh Air

Click to download full resolution via product page

Caption: First-aid response to different exposure routes of methyl isocyanoacetate.

Stability and Reactivity

+ Chemical Stability: Stable under normal temperatures and pressures.[3]

» Conditions to Avoid: Heat, flames, sparks, and exposure to light may affect product quality.[3]
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e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and metals.[3]

[5]
e Hazardous Decomposition Products: Carbon oxides and nitrogen oxides.[3]

Diagram 2: Experimental Workflow for Safe Handling

Start: Handling Methyl Isocyanoacetate
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Caption: A stepwise workflow for the safe handling of methyl isocyanoacetate.

This guide provides a foundational understanding of the material safety of methyl
isocyanoacetate. It is imperative for all personnel to read and understand the specific Safety
Data Sheet provided by the manufacturer before handling this chemical. Always prioritize
safety and adhere to established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of
Methyl Isocyanoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046415#methyl-isocyanoacetate-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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